Cas no 2172535-23-6 (5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole
• CAS No: 2172535-23-6
• MF: C₁₁H₁₀BrClN₂
• MW: 285.567500591278
• CID: 6323952
• PubChem ID: 165599223
• Update Time: 2025-05-20

5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole
• EN300-1591429
• 2172535-23-6

• Inchi： 1S/C11H10BrClN2/c1-8-3-2-4-10(11(8)13)15-9(7-12)5-6-14-15/h2-6H,7H2,1H3
• InChI Key： SUADTMQPNADZHY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC=C(C)C=1Cl

Computed Properties

• Exact Mass: 283.97159g/mol
• Monoisotopic Mass: 283.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole

5-(Bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole: A Comprehensive Overview

The compound 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole, identified by the CAS registry number 2172535-23-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a bromomethyl group at the 5-position and a 2-chloro-3-methylphenyl group at the 1-position. These substituents impart unique chemical properties and reactivity to the molecule, making it a valuable compound in various applications.

Recent studies have highlighted the potential of 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole in medicinal chemistry. The pyrazole ring is known for its ability to act as a scaffold for drug design due to its versatility in binding to various biological targets. The bromomethyl group at the 5-position serves as an electrophilic site, enabling further functionalization through nucleophilic substitution reactions. This feature makes the compound a promising candidate for the development of bioactive molecules with potential applications in cancer therapy, anti-inflammatory agents, and antimicrobial agents.

The synthesis of 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. The introduction of substituents at specific positions requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and green chemistry have provided more efficient and environmentally friendly routes for synthesizing this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole has shown promising results in preliminary studies. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of electron-withdrawing groups like chlorine and bromine enhances the molecule's ability to interact with these enzymes, potentially leading to anti-inflammatory effects. Furthermore, studies on its cytotoxicity against cancer cell lines have demonstrated selective inhibition, suggesting its potential as an anticancer agent.

The application of computational chemistry techniques has provided deeper insights into the molecular properties of 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole. Quantum mechanical calculations have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability. These attributes are crucial for drug delivery and bioavailability. Additionally, molecular docking studies have identified potential binding sites on target proteins, further supporting its suitability as a lead compound in drug discovery.

Despite its promising prospects, further research is required to fully elucidate the mechanism of action and optimize its therapeutic potential. Collaborative efforts between chemists and biologists are essential to explore its efficacy in preclinical models and address any challenges related to toxicity or bioavailability. As research continues, 5-(bromomethyl)-1-(2-chloro-3-methylphenyl)-1H-pyrazole holds great promise as a versatile building block for developing innovative pharmaceuticals.